Cas no 2034414-09-8 (N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide
• CAS No: 2034414-09-8
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5984828
• PubChem ID: 119102287
• Update Time: 2025-10-31

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide
• N-2-(7-Oxofuro2,3-cpyridin-6(7H)-yl)ethyl-3-(phenylthio)propanamide
• AKOS026693969
• N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide
• 2034414-09-8
• F6524-0490
• N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylthio)propanamide
• N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-3-phenylsulfanylpropanamide

• Inchi： 1S/C18H18N2O3S/c21-16(8-13-24-15-4-2-1-3-5-15)19-9-11-20-10-6-14-7-12-23-17(14)18(20)22/h1-7,10,12H,8-9,11,13H2,(H,19,21)
• InChI Key： ANZBHNFTAJEABV-UHFFFAOYSA-N
• SMILES： O=C1N(C=CC2C=COC=21)CCNC(=O)CCSC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide

Professional Introduction to N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide (CAS No. 2034414-09-8)

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034414-09-8, represents a novel chemical entity with potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a furopyridine core, an ethyl chain, and a phenylsulfanyl moiety, which contribute to its unique chemical properties and biological activities.

The furopyridine scaffold is a particularly interesting feature of this molecule. Furopyridines are heterocyclic compounds that have been extensively studied for their diverse biological activities. These structures often exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 7-oxo group in the furopyridine ring enhances the compound's reactivity and binding affinity to biological targets. This makes N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide a promising candidate for further investigation in medicinal chemistry.

The ethyl chain in the molecular structure provides an additional layer of complexity and functionality. Ethyl chains are commonly used in pharmaceutical compounds to modulate solubility, metabolic stability, and pharmacokinetic properties. In this context, the ethyl group in N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide may play a crucial role in determining the compound's overall biological activity and therapeutic efficacy.

The phenylsulfanyl group is another key functional moiety in this compound. Sulfanyl groups are known for their ability to enhance binding interactions with biological targets due to their polar nature and ability to form hydrogen bonds. The phenylsulfanyl group in N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide may contribute to the compound's affinity for specific receptors or enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential drug candidates like N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide. By leveraging these technologies, scientists can simulate the interactions of this compound with various biological targets, providing insights into its mechanism of action and potential therapeutic applications.

One of the most exciting aspects of N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide is its potential application in treating neurological disorders. Furopyridine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The unique combination of functional groups in this compound suggests that it may interact with multiple targets involved in neurological pathways, making it a versatile tool for drug development.

In addition to its potential use in neurological disorders, N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(phenylsulfanyl)propanamide may also have applications in oncology. Studies have demonstrated that furopyridine-based compounds can inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. The phenylsulfanyl group further enhances the compound's ability to interact with cancer-related proteins and enzymes.

The synthesis of N-(2-{7-o x o -6 H , 7 H -f u ro 2 , 3 -c p y rid i n -6 -y l } e t h y l ) - 3 - ( p h e n y l s u l f any l ) p r o p a n a m i d e is another area of interest for researchers. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core of the molecule.

Quality control and analytical techniques play a crucial role in ensuring the integrity of pharmaceutical compounds like N-(2-{7-o x o -6 H , 7 H -f u ro 2 , 3 -c p y rid i n -6 -y l } e t h y l ) - 3 - ( p h e n y l s u l f any l ) p r o p a n a m i d e . High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used methods to confirm the identity and purity of the compound. These analytical techniques provide detailed information about the molecular structure and help ensure that the final product meets pharmaceutical standards.

The pharmacokinetic properties of N-(2-{7-o x o -6 H , 7 H -f u ro 2 , 3 -c p y rid i n -6 -y l } e t h y l ) - 3 - ( p h e n y l s u l f any l ) p r o p a n a m i d e are also critical factors to consider in drug development. Researchers are investigating how quickly the compound is absorbed into the bloodstream, distributed throughout the body, metabolized by enzymes, and excreted by organs such as the liver and kidneys. Understanding these processes helps optimize dosing regimens and minimize potential side effects.

In conclusion, N-(2-{7-o x o -6 H , 7 H -f u ro 2 , 3 -c p y rid i n -6 -y l } e t h y l ) - 3 - ( p h e n y l s u l f any l ) p r o p a n a m i d e is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it an attractive candidate for further research in drug discovery and therapeutic development. As computational chemistry and synthetic methodologies continue to advance, scientists will be able to explore new ways to harness the therapeutic potential of this compound.